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Compound of Interest

2,6-Dihydroxy-3,4-
Compound Name:
dimethylpyridine

cat. No.: B1313085

A comprehensive search for the application of 2,6-dihydroxy-3,4-dimethylpyridine in
proteomics research did not yield any specific results. The available information primarily
details its chemical synthesis, physical properties, and its established use in the cosmetics
industry as a hair dye precursor.

While no direct applications in proteomics have been documented in the provided search
results, this section outlines the known characteristics of 2,6-dihydroxy-3,4-dimethylpyridine
to inform potential future research avenues.

Chemical and Physical Properties

2,6-dihydroxy-3,4-dimethylpyridine is a heterocyclic compound with the molecular formula
C7HIONOZ2 and a molecular weight of 139.15 g/mol .[1] It exists as a light yellow to beige
amorphous powder.[2] The compound is known to exist in two tautomeric forms.[2]
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Property Value Reference
Molecular Formula C7HONO2 [1]
Molecular Weight 139.15 g/mol [1]

Physical Form

Light yellow to beige

amorphous powder

[2]

CAS Number 84540-47-6 [1]

Log Pow 2.44 (calculated) [2]

Melting Point 185-191°C [2]
Synthesis

A commercially viable process for producing 2,6-dihydroxy-3,4-dimethylpyridine has been
described.[3] The synthesis involves the reaction of 2-cyanoacetamide with sodium methoxide,
followed by condensation with ethyl 2-methylacetoacetate in methanol.[3] The resulting sodium
salt is then hydrolyzed and decarboxylated to yield the final product.[3] This process is noted to
be safer, faster, and more economical than previous methods.[3]

A general workflow for the synthesis is outlined below:
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Step 1: Salt Formation

2-Cyanoacetamide Sodium Methoxide

Step 2: Condensation

Ethyl 2-methylacetoacetate
Step 3: Hydrolysis and Decarboxylation
Sodium salt of 2,6-dihy y-4,5-dimethyl-3-pyridi itril I Hydrobromic Acid
Step 4: Neutralization

I‘ lide salt of 2,6-dil 3,4-dil Sdine| Sodium Hydroxide

Sodium salt of 2-cyanoacetamide

2,6-dihydroxy-3,4-dimethylpyridine

Click to download full resolution via product page

Caption: Synthesis of 2,6-dihydroxy-3,4-dimethylpyridine.

Primary Application: Hair Dyes

The primary documented use of 2,6-dihydroxy-3,4-dimethylpyridine is as a precursor in
oxidative hair dye formulations.[2][4] In this application, it reacts with primary intermediates in
the presence of an oxidizing agent, such as hydrogen peroxide, to form the final hair color.[2]
The maximum recommended concentration for use on the scalp is 1.0%.[2]
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Potential Considerations for Future Research

While no direct evidence supports its use in proteomics, the chemical structure of 2,6-
dihydroxy-3,4-dimethylpyridine, a substituted pyridine, might warrant investigation into
potential biological activities. Pyridine derivatives are known to exhibit a wide range of
biological functions. Future research could explore:

« Interaction with Proteins: Investigating whether this compound or its derivatives can interact
with specific proteins, which could be a starting point for applications in chemical proteomics.

[5]

o Cellular Effects: Assessing the compound's effects on cell cultures to identify any impact on
protein expression or signaling pathways, which could then be analyzed using proteomic
techniques.[6]

It is important to note that any new research into the biological effects of this compound should
be preceded by thorough toxicological assessments.[2]

Conclusion

Currently, there are no established protocols or application notes for the use of 2,6-dihydroxy-
3,4-dimethylpyridine in proteomics research. Its known application is confined to the
cosmetics industry. The information provided here serves as a summary of its known properties
and synthesis, which may be of value to researchers considering novel applications for this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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